Cas no 1804620-70-9 (Methyl 4-hydroxy-2-methyl-6-(trifluoromethoxy)pyridine-3-acetate)

• Product Name: Methyl 4-hydroxy-2-methyl-6-(trifluoromethoxy)pyridine-3-acetate
• CAS No: 1804620-70-9
• MF: C₁₀H₁₀F₃NO₄
• MW: 265.185913562775
• CID: 4829581
• Update Time: 2025-10-24

Methyl 4-hydroxy-2-methyl-6-(trifluoromethoxy)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-hydroxy-2-methyl-6-(trifluoromethoxy)pyridine-3-acetate

• Inchi： 1S/C10H10F3NO4/c1-5-6(3-9(16)17-2)7(15)4-8(14-5)18-10(11,12)13/h4H,3H2,1-2H3,(H,14,15)
• InChI Key： ULHWWSCJWQWBPV-UHFFFAOYSA-N
• SMILES： FC(OC1=CC(C(CC(=O)OC)=C(C)N1)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 437
• XLogP3: 1.7
• Topological Polar Surface Area: 64.599

Additional information on Methyl 4-hydroxy-2-methyl-6-(trifluoromethoxy)pyridine-3-acetate

Recent Advances in the Study of Methyl 4-hydroxy-2-methyl-6-(trifluoromethoxy)pyridine-3-acetate (CAS: 1804620-70-9)

Methyl 4-hydroxy-2-methyl-6-(trifluoromethoxy)pyridine-3-acetate (CAS: 1804620-70-9) is a pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have explored its synthesis, biological activity, and therapeutic potential, positioning it as a promising candidate for further investigation.

The compound's unique structural features, including the trifluoromethoxy group and the methyl ester moiety, contribute to its distinct chemical properties and biological interactions. Researchers have focused on optimizing its synthesis to improve yield and purity, which are critical for subsequent pharmacological evaluations. Recent advancements in synthetic methodologies have enabled more efficient production of this compound, facilitating its use in high-throughput screening assays.

In terms of biological activity, Methyl 4-hydroxy-2-methyl-6-(trifluoromethoxy)pyridine-3-acetate has shown promising results in preliminary studies. It has been investigated for its potential as an inhibitor of specific enzymatic targets involved in inflammatory and metabolic disorders. For instance, recent in vitro studies have demonstrated its ability to modulate key signaling pathways, suggesting its utility in developing novel therapeutics for conditions such as diabetes and autoimmune diseases.

Furthermore, the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) profiles, have been the subject of recent research. These studies aim to elucidate its bioavailability and metabolic stability, which are essential for its progression into preclinical and clinical development. Early findings indicate that the compound exhibits favorable pharmacokinetic characteristics, though further optimization may be required to enhance its therapeutic efficacy.

Collaborative efforts between academic institutions and pharmaceutical companies have accelerated the exploration of Methyl 4-hydroxy-2-methyl-6-(trifluoromethoxy)pyridine-3-acetate's potential. Patents and peer-reviewed publications from the past year highlight its inclusion in combinatorial libraries and its evaluation in animal models of disease. These studies provide a foundation for understanding its mechanism of action and identifying potential off-target effects.

In conclusion, Methyl 4-hydroxy-2-methyl-6-(trifluoromethoxy)pyridine-3-acetate (CAS: 1804620-70-9) represents a compelling area of research in chemical biology and medicinal chemistry. Its synthetic accessibility, biological activity, and pharmacokinetic properties make it a viable candidate for further development. Ongoing and future studies will be crucial in determining its therapeutic potential and translating these findings into clinical applications.